Cas no 59032-71-2 (Ethyl 1-ethyl-4-oxocyclohexanecarboxylate)

• Product Name: Ethyl 1-ethyl-4-oxocyclohexanecarboxylate
• CAS No: 59032-71-2
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• MDL: MFCD24396503
• CID: 1031247
• PubChem ID: 21911982
• Update Time: 2025-06-29

Ethyl 1-ethyl-4-oxocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-ethyl-4-oxocyclohexanecarboxylate
• ethyl 1-ethyl-4-oxocyclohexane-1-carboxylate
• DTXSID40619978
• W18200
• DS-7098
• DB-108974
• 59032-71-2
• A914251
• AKOS016845002
• MFCD24396503
• J-520534
• CS-0061442
• Ethyl1-ethyl-4-oxocyclohexanecarboxylate
• SCHEMBL5949812

• MDL： MFCD24396503
• Inchi： 1S/C11H18O3/c1-3-11(10(13)14-4-2)7-5-9(12)6-8-11/h3-8H2,1-2H3
• InChI Key： DHQTYJFKOHBZOM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CC)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Ethyl 1-ethyl-4-oxocyclohexanecarboxylate Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Ethyl 1-ethyl-4-oxocyclohexanecarboxylate

Ethyl 1-Ethyl-4-Oxocyclohexanecarboxylate: A Comprehensive Overview

Ethyl 1-ethyl-4-oxocyclohexanecarboxylate, with the CAS number 59032-71-2, is a compound of significant interest in the field of organic chemistry. This compound is widely recognized for its role in various chemical reactions and its applications in the synthesis of complex molecules. The structure of Ethyl 1-ethyl-4-oxocyclohexanecarboxylate consists of a cyclohexane ring with an ethoxy group attached at position 1 and a ketone group at position 4, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of Ethyl 1-ethyl-4-oxocyclohexanecarboxylate in the development of bioactive compounds. Researchers have explored its potential as an intermediate in the synthesis of antibiotics, antifungal agents, and other pharmaceuticals. The compound's ability to undergo various transformations, such as cyclization and substitution reactions, has made it a valuable tool in drug discovery.

The synthesis of Ethyl 1-ethyl-4-oxocyclohexanecarboxylate typically involves multi-step processes, including ring-opening reactions and esterifications. One notable approach involves the use of cyclic ketones as precursors, followed by esterification to introduce the ethoxy group. This method has been optimized to achieve high yields and purity, ensuring its suitability for large-scale production.

In terms of applications, Ethyl 1-ethyl-4-oxocyclohexanecarboxylate has found significant use in the agrochemical industry. It serves as an intermediate in the synthesis of herbicides and pesticides, where its structural versatility allows for the creation of highly effective compounds. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

From a structural perspective, Ethyl 1-ethyl-4-oxocyclohexanecarboxylate exhibits unique electronic properties that make it ideal for participating in various chemical transformations. Its cyclohexane ring provides rigidity to the molecule, while the ketone and ester groups offer reactivity sites for further functionalization. These properties have been exploited in numerous research studies to develop novel materials and compounds with tailored functionalities.

The safety and handling of Ethyl 1-ethyl-4-oxocyclohexanecarboxylate are critical considerations in its industrial applications. While it is not classified as a hazardous material under normal conditions, proper precautions should be taken during storage and handling to prevent exposure to moisture or incompatible substances. Recent studies have also focused on improving the stability of this compound under various conditions, ensuring its reliability in large-scale manufacturing processes.

In conclusion, Ethyl 1-Ethyl-4-Oxocyclohexanecarboxylate (CAS No: 5903271) is a multifaceted compound with wide-ranging applications across multiple industries. Its structural versatility and reactivity make it an invaluable tool in organic synthesis, while ongoing research continues to uncover new avenues for its use. As advancements in synthetic chemistry continue to evolve, this compound is expected to play an even more prominent role in the development of innovative materials and pharmaceuticals.